Cas no 74472-41-6 (2,2',3,4',5,6'-Hexachlorobiphenyl)
74472-41-6 structure
Product Name:2,2',3,4',5,6'-Hexachlorobiphenyl
CAS No:74472-41-6
MF:C12H4Cl6
MW:360.878157615662
CID:572075
PubChem ID:92391
Update Time:2025-08-03
2,2',3,4',5,6'-Hexachlorobiphenyl Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Biphenyl,2,2',3,4',5,6'-hexachloro-
- 2,2',3,4',5,6'-Hexachlorobiphenyl
- 1,2,5-trichloro-3-(2,4,6-trichlorophenyl)benzene
- Q27281722
- CTVRBEKNQHJPLX-UHFFFAOYSA-N
- JWH3O9MX5K
- 74472-41-6
- UNII-JWH3O9MX5K
- 2,2',3,4',5,6'-Hexachloro-1,1'-biphenyl
- 3-(3-Chlorophenyl)-1-(3-chlorophenyl)-1-hydroxyurea
- PCB 148
- SCHEMBL4459668
- 1,1'-Biphenyl, 2,2',3,4',5,6'-hexachloro-
- DTXCID8047680
- FT-0641521
- DTXSID3074230
-
- Inchi: 1S/C12H4Cl6/c13-5-1-7(12(18)10(17)4-5)11-8(15)2-6(14)3-9(11)16/h1-4H
- InChI Key: CTVRBEKNQHJPLX-UHFFFAOYSA-N
- SMILES: ClC1C(=CC(=CC=1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 357.84400
- Monoisotopic Mass: 357.844
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Density: 1.5940 (rough estimate)
- Melting Point: 115.76°C (estimate)
- Boiling Point: 446.99°C (rough estimate)
- Flash Point: 183.8°C
- Refractive Index: 1.6270 (rough estimate)
- PSA: 0.00000
- LogP: 7.27400
2,2',3,4',5,6'-Hexachlorobiphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H295013-1mg |
2,2',3,4',5,6'-Hexachlorobiphenyl |
74472-41-6 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | H295013-10mg |
2,2',3,4',5,6'-Hexachlorobiphenyl |
74472-41-6 | 10mg |
$1499.00 | 2023-05-18 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R025567-1ml |
2,2',3,4',5,6'-Hexachlorobiphenyl |
74472-41-6 | 35 μg/mL() | 1ml |
¥402 | 2024-05-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H74960-1ml |
2,2',3,4',5,6'-Hexachlorobiphenyl |
74472-41-6 | 35 μg/mL() | 1ml |
¥408.0 | 2023-09-07 |
2,2',3,4',5,6'-Hexachlorobiphenyl Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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